4-bromobenzyl 1-(4-methyl-3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxylate

• IUPAC Name: (4-bromophenyl)methyl 1-(4-methyl-3-nitrophenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C19H17BrN2O5/c1-12-2-7-16(9-17(12)22(25)26)21-10-14(8-18(21)23)19(24)27-11-13-3-5-15(20)6-4-13/h2-7,9,14H,8,10-11H2,1H3
• InChI Key: FOWLIEXOXJAWKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)OCC3=CC=C(C=C3)Br)[N+](=O)[O-]
• Molecular Formula: C19H17BrN2O5
• Molecular Weight: 433.3 g/mol

Description

4-bromobenzyl 1-(4-methyl-3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxylate is a chemical compound with potential applications in scientific research. It is a member of the pyrrolidinecarboxylate family of compounds, which have been shown to have a variety of biological activities.

Mechanism of Action

The mechanism of action of 4-bromobenzyl 1-(4-methyl-3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxylate is not fully understood, but it is thought to act by inhibiting certain enzymes involved in cellular processes. Specifically, it has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in gene expression and cellular differentiation. By inhibiting HDAC activity, this compound may be able to induce cell death in cancer cells and inhibit bacterial growth.
Biochemical and Physiological Effects
Studies have shown that this compound has a variety of biochemical and physiological effects. It has been shown to induce cell death in cancer cells, inhibit bacterial growth, and reduce inflammation. Additionally, it has been shown to have neuroprotective effects, suggesting potential use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-bromobenzyl 1-(4-methyl-3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxylate in lab experiments is its high purity and ease of synthesis. Additionally, it has been shown to have activity against a variety of cancer cell lines and bacterial strains, making it a versatile tool for studying biological processes. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research involving 4-bromobenzyl 1-(4-methyl-3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxylate. One area of interest is in the development of new cancer treatments based on the compound's ability to induce cell death in cancer cells. Additionally, further study is needed to fully understand the compound's mechanism of action and potential use as an antibacterial agent. Finally, research is needed to determine the compound's potential toxicity and safety for use in humans.

Scientific Research Applications

4-bromobenzyl 1-(4-methyl-3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxylate has potential applications in scientific research as a tool for studying biological processes. It has been shown to have activity against a variety of cancer cell lines, making it a promising candidate for further study in cancer research. Additionally, it has been shown to have activity against certain bacterial strains, suggesting potential use as an antibacterial agent.